N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)ethanamine
Cat. No. B7889714
M. Wt: 184.20 g/mol
InChI Key: TWXOILOJQLTRJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426408B2
Procedure details
2-Dimethylaminoethyl chloride hydrochloride (955 mg, 6.63 mmol), potassium carbonate (1.83 g, 8.84 mmol) and 4-nitro-1H-pyrazole (750 mg, 6.63 mmol) were combined in acetone (30 ml) and the reaction was stirred overnight at reflux. After cooling to room temperature, the crude reaction mixture was filtered to remove inorganics, and the filtrate was concentrated to give the product.
Identifiers
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REACTION_CXSMILES
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Cl.[CH3:2][N:3]([CH3:7])[CH2:4][CH2:5]Cl.C(=O)([O-])[O-].[K+].[K+].[N+:14]([C:17]1[CH:18]=[N:19][NH:20][CH:21]=1)([O-:16])=[O:15]>CC(C)=O>[CH3:2][N:3]([CH3:7])[CH2:4][CH2:5][N:19]1[CH:18]=[C:17]([N+:14]([O-:16])=[O:15])[CH:21]=[N:20]1 |f:0.1,2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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955 mg
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Type
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reactant
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Smiles
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Cl.CN(CCCl)C
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Step Two
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Name
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Quantity
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1.83 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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750 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=NNC1
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Step Four
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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CUSTOM
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Type
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CUSTOM
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Details
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the crude reaction mixture
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FILTRATION
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Type
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FILTRATION
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|
Details
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was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove inorganics
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to give the product
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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CN(CCN1N=CC(=C1)[N+](=O)[O-])C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
